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Compound of Interest

Compound Name: Lauryl-LF 11

Cat. No.: B10787962 Get Quote

Lauryl-LF 11 Technical Support Center
Welcome to the technical support center for Lauryl-LF 11. This resource is designed to assist

researchers, scientists, and drug development professionals in optimizing their experiments

and improving reproducibility. Here you will find answers to frequently asked questions,

troubleshooting guides for common experimental issues, detailed protocols, and visualizations

to clarify complex processes.

Frequently Asked Questions (FAQs)
Q1: What is Lauryl-LF 11?

Lauryl-LF 11 is a synthetic, N-terminally acylated peptide analogue of LF11.[1][2][3][4][5][6] It

is characterized by its antibacterial properties.[1][2][3][4][5][6] The addition of a lauryl (C12-

alkyl) chain enhances its biological activity, particularly its ability to bind and neutralize

lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria.[1]

Physicochemical Properties of Lauryl-LF 11
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Property Value Reference

CAS Number 832729-14-3 [2][4][5][7][8][9][10]

Molecular Formula C81H134N26O15 [1][2][4][5]

Molecular Weight 1712.10 g/mol [1][2][4][5]

Amino Acid Sequence

FQWQRNIRKVR

(Modifications: Phe-1 = CH3-

(CH2)10-CO-NH-Phe, Arg-11

= C-terminal amide)

Q2: What are the primary research applications of Lauryl-LF 11?

Lauryl-LF 11 is primarily used in the following research areas:

Antimicrobial Research: Investigating its efficacy against various bacterial strains, particularly

Gram-negative bacteria due to its LPS-binding capabilities.[1]

Immunology and Inflammation Research: Studying its role in modulating the innate immune

response, such as its ability to activate Toll-like receptor 4 (TLR4) and inhibit the production

of pro-inflammatory cytokines like TNF-α and IL-6.[7]

Drug Development: As a lead compound for the development of new anti-sepsis and

antimicrobial agents.

Q3: What is the proposed mechanism of action for Lauryl-LF 11?

The primary mechanism of action for Lauryl-LF 11 involves the disruption of bacterial cell

membranes. Its amphipathic nature, with a hydrophobic acyl chain and a hydrophilic peptide

head, allows it to interact with and permeabilize the bacterial membrane.[7] Additionally, it

exhibits strong binding to LPS, which can neutralize the endotoxic effects of Gram-negative

bacteria. Some evidence also suggests it can activate TLR4, a key receptor in the innate

immune system.[7]

Q4: How should Lauryl-LF 11 be stored and handled?
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Proper storage is critical to maintaining the stability and activity of Lauryl-LF 11.

Storage Recommendations

Condition Duration Recommendations

Lyophilized Powder Up to 24 months
Store at -20°C in a tightly

sealed vial.[2][9]

Stock Solutions Up to 1 month

Aliquot and store in tightly

sealed vials at -20°C.[2] Avoid

repeated freeze-thaw cycles.

Before use, allow the product to equilibrate to room temperature for at least one hour prior to

opening the vial.[2]

Troubleshooting Guides
Issue 1: Poor Solubility or Precipitation of Lauryl-LF 11

Question: I am having trouble dissolving Lauryl-LF 11, or it is precipitating out of solution.

What should I do?

Answer: The solubility of peptides can be challenging. Lauryl-LF 11 is soluble in water, but

its hydrophobic lauryl chain can lead to aggregation at high concentrations.[1] If you

encounter solubility issues, follow this tiered approach:

Start with Sterile Water: Attempt to dissolve the peptide in sterile, deionized water first.[1]

Acidic Conditions: If it does not dissolve in water, try a 10%-30% acetic acid solution.[1]

Organic Solvents: For very hydrophobic preparations, a small amount of an organic

solvent like DMSO can be used initially, followed by dilution with your aqueous buffer.[1]

Be mindful of the final DMSO concentration in your experiment, as it can have biological

effects.

Sonication: Gentle sonication can help to break up aggregates and facilitate dissolution.
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Solubility Troubleshooting Flowchart
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Troubleshooting Poor Solubility

Start: Dissolve Lauryl-LF 11

Try dissolving in sterile water.

Is it fully dissolved?

Try 10-30% acetic acid.

No

Success: Proceed with experiment.

Yes

Is it fully dissolved?

Use a small amount of DMSO, then dilute with aqueous buffer.

No

Yes

Is it fully dissolved?

Try gentle sonication.

No

Yes

Is it fully dissolved?

Yes

Contact technical support for further assistance.

No
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Workflow for Minimum Inhibitory Concentration (MIC) Assay

Start

Prepare serial dilutions of Lauryl-LF 11 in a 96-well plate.

Inoculate each well with the bacterial suspension.

Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland).

Include positive (bacteria only) and negative (broth only) controls.

Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

Read the results visually or with a plate reader (OD600).

Determine the MIC: the lowest concentration with no visible growth.

End
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Proposed TLR4 Activation by Lauryl-LF 11
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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